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Cat. No.: B1192960 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Retinoid-related orphan receptor gamma t (RORγt) is a nuclear transcription factor

essential for the differentiation of T helper 17 (Th17) cells and the production of pro-

inflammatory cytokines, including IL-17A, IL-17F, and IL-22.[1][2][3] As a master regulator of

the IL-23/IL-17 inflammatory axis, RORγt is a key therapeutic target for autoimmune and

inflammatory diseases such as psoriasis and psoriatic arthritis.[2][3][4]

JNJ-61803534 is a potent, selective, and orally active small-molecule inverse agonist of

RORγt.[5][6] It effectively inhibits RORγt-driven gene transcription and subsequent pro-

inflammatory cytokine production.[1][2] Its well-characterized activity, high potency, and

selectivity against the closely related RORα and RORβ isoforms make it an excellent chemical

probe for elucidating the biological functions of RORγt in cellular and in vivo models.[7] These

application notes provide a summary of its pharmacological data and detailed protocols for its

use in key experimental assays.

Data Presentation
The following tables summarize the quantitative data for JNJ-61803534, establishing its profile

as a high-quality chemical probe.

Table 1: In Vitro Potency and Selectivity of JNJ-61803534
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Assay Type Target IC₅₀ (nM) Reference

1-Hybrid Reporter

Assay
RORγt 9.6 ± 6 [7]

1-Hybrid Reporter

Assay
RORα > 2000 [6][7]

1-Hybrid Reporter

Assay
RORβ > 2000 [6][7]

Table 2: Cellular Activity of JNJ-61803534

Cell Type Measured Endpoint IC₅₀ (nM) Reference

Human CD4⁺ T Cells

(Th17 differentiated)
IL-17A Production 19 [6]

Human CD4⁺ T Cells

(Th17 differentiated)
IL-17F Production 22 [6]

Human CD4⁺ T Cells

(Th17 differentiated)
IL-22 Production 27 [6]

Human CD4⁺ T Cells

(Th1 differentiated)
IFNγ Production No Inhibition [1][2]
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Caption: RORγt signaling pathway and point of inhibition by JNJ-61803534.
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Start: Hypothesis
RORγt is a key driver

In Vitro Potency
TR-FRET & Reporter Assays

(IC₅₀ = 9.6 nM)

In Vitro Selectivity
Test vs. RORα and RORβ

(>200-fold selective)

Cellular Activity
Inhibit Th17 Cytokine Production

(IC₅₀ = 19-27 nM)

Confirm On-Target Effect
No effect on Th1 (IFNγ) or Treg cells

In Vivo Proof-of-Concept
Efficacy in Arthritis & Psoriasis Models

Conclusion:
JNJ-61803534 is a Validated Probe
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JNJ-61803534
as a Chemical Probe

Potency Selectivity Cellular Efficacy

IC₅₀ < 100 nM
(Reporter Assay IC₅₀ = 9.6 nM)

>100-fold vs Related Targets
(>200x vs RORα/β)

On-Target Activity in Cells
(Inhibits IL-17A, IC₅₀ = 19 nM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for RORγt]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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